Cas no 1445771-64-1 (3-(3-Chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one)

• Product Name: 3-(3-Chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one
• CAS No: 1445771-64-1
• MF: C₁₆H₁₃Cl₂NO₃
• MW: 338.185322523117
• CID: 6131243
• PubChem ID: 75401615
• Update Time: 2025-07-02

3-(3-Chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1445771-64-1
• EN300-26588069
• (E)-3-(3-Chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one
• 3-(3-chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one
• Z1624945463
• 3-(3-Chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one

• Inchi： 1S/C16H13Cl2NO3/c1-2-22-14-8-10(7-12(17)16(14)21)3-4-13(20)11-5-6-19-15(18)9-11/h3-9,21H,2H2,1H3/b4-3+
• InChI Key： XJRCFRWUTFCXGH-ONEGZZNKSA-N
• SMILES： ClC1C=C(/C=C/C(C2C=CN=C(C=2)Cl)=O)C=C(C=1O)OCC

Computed Properties

• Exact Mass: 337.0272487g/mol
• Monoisotopic Mass: 337.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(3-Chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one

Recent Advances in the Study of 3-(3-Chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one (CAS: 1445771-64-1)

The compound 3-(3-Chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one (CAS: 1445771-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chalcone derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the most notable advancements in the study of this compound is its role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 1445771-64-1 exhibits high selectivity for certain tyrosine kinases, making it a candidate for targeted cancer therapies. The compound's ability to disrupt signal transduction pathways has been validated through in vitro and in vivo models, highlighting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's anti-inflammatory properties. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 1445771-64-1 significantly reduces the production of pro-inflammatory cytokines in macrophage cells. This effect is attributed to its interaction with the NF-κB pathway, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1445771-64-1 has also been a focal point of recent research. A novel, scalable synthetic route was developed and published in Organic Process Research & Development (2023), which improves yield and purity while reducing production costs. This advancement is critical for facilitating large-scale production and further preclinical studies. The synthetic methodology involves a Claisen-Schmidt condensation followed by selective chlorination, offering a robust and reproducible approach.

Despite these promising findings, challenges remain in the development of 1445771-64-1 as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to enhance its stability and absorption. Ongoing research is addressing these limitations through structural modifications and the development of prodrug strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 3-(3-Chloro-5-ethoxy-4-hydroxyphenyl)-1-(2-chloropyridin-4-yl)prop-2-en-1-one represents a multifaceted compound with significant therapeutic potential. Its dual role as a kinase inhibitor and anti-inflammatory agent positions it as a valuable candidate for further investigation. Continued research into its mechanisms, synthetic accessibility, and pharmacokinetic properties will be essential for realizing its full clinical potential.